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Compound of Interest

Compound Name: 2-Hydroxytetrahydrofuran

Cat. No.: B017549

For Immediate Release

Navigating the complexities of chemical waste management is paramount for ensuring a safe
and compliant laboratory environment. This document provides essential, step-by-step
guidance on the proper disposal procedures for 2-Hydroxytetrahydrofuran (CAS No. 5371-
52-8), a combustible liquid with the potential for hazardous peroxide formation. Adherence to
these protocols is critical for the safety of researchers, scientists, and drug development
professionals.

Key Safety and Hazard Information

2-Hydroxytetrahydrofuran is a colorless liquid that is classified as a combustible or flammable
liquid.[1][2] Its structural similarity to tetrahydrofuran (THF) indicates a significant potential to
form explosive peroxides upon exposure to air and light. Therefore, it must be handled with
stringent safety precautions.

Comparative Hazard Data

To provide a clear context of its potential hazards, the following table compares the properties
of 2-Hydroxytetrahydrofuran with the well-documented related compound, Tetrahydrofuran
(THF).
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Property 2-Hydroxytetrahydrofuran Tetrahydrofuran (THF)
CAS Number 5371-52-8 109-99-9

Molecular Formula C4H802 C4H80

Molecular Weight 88.11 g/mol [1] 72.11 g/mol

Boiling Point 163.6 °C at 760 mmHQg[2][3] 66 °C

Flash Point 75.1 °C[2][3] -14 °C

H225: Highly flammable liquid
and vapor; H319: Causes
) o serious eye irritation; H335:
H225: Highly flammable liquid .
GHS Hazard Statements May cause respiratory

and vapor[1] T
irritation; H351: Suspected of
causing cancer; EUH019: May

form explosive peroxides.

Note: The GHS hazard statements for 2-Hydroxytetrahydrofuran are based on aggregated
data and may not be exhaustive.[1] Given its structure, it should be treated as a potential
peroxide-former, similar to THF.

Experimental Protocol for Disposal

The following protocol is a synthesized guideline based on best practices for the disposal of
flammable and peroxide-forming chemicals. It is imperative to consult with your institution's
Environmental Health and Safety (EHS) department for specific requirements and to ensure full
compliance with local, state, and federal regulations.

Hazard Assessment and Personal Protective Equipment
(PPE)

o Hazard Identification: Recognize 2-Hydroxytetrahydrofuran as a combustible/flammable
liquid and a potential peroxide-former.

o PPE Requirement: Before handling, don appropriate PPE, including:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Tetrahydro-2-hydroxyfuran
https://wap.guidechem.com/dictionary/en/5371-52-8.html
https://www.chemsrc.com/en/cas/5371-52-8_684916.html
https://wap.guidechem.com/dictionary/en/5371-52-8.html
https://www.chemsrc.com/en/cas/5371-52-8_684916.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrahydro-2-hydroxyfuran
https://www.benchchem.com/product/b017549?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrahydro-2-hydroxyfuran
https://www.benchchem.com/product/b017549?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Chemical safety goggles
o Chemical-resistant gloves (e.g., nitrile)

o A flame-resistant lab coat

Waste Segregation and Collection

e Do Not Drain Dispose: Under no circumstances should 2-Hydroxytetrahydrofuran or its
residues be poured down the sink.

Avoid Mixing: Do not mix 2-Hydroxytetrahydrofuran waste with other waste streams unless
explicitly permitted by your EHS department. It should typically be collected as a non-
halogenated organic solvent waste.[4]

Dedicated Waste Container: Collect the waste in a designated, properly labeled, and sealed
hazardous waste container.

Containerization and Labeling

» Compatible Container: Use a container made of a material compatible with organic solvents
(e.g., glass or high-density polyethylene). The container must have a tight-fitting screw cap.

Proper Labeling: The waste container must be clearly labeled with the words "Hazardous
Waste," the full chemical name "2-Hydroxytetrahydrofuran,” and the approximate
concentration.

Leave Headspace: Do not fill the container to more than 90% capacity to allow for vapor
expansion.[5]

Management of Peroxide Formation

o Date Containers: All containers of 2-Hydroxytetrahydrofuran should be dated upon receipt
and upon opening.[6][7]

» Periodic Testing: Due to the risk of peroxide formation, it is recommended to test for
peroxides periodically, especially for containers that have been open for an extended period
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(e.g., more than 3 months).[6][8] Commercially available peroxide test strips can be used for
this purpose.[6]

o Special Precautions for Old Containers: If a container of 2-Hydroxytetrahydrofuran is old,
undated, or shows signs of peroxide formation (e.g., crystal formation around the cap), do
not attempt to open or move it.[7][9] Contact your EHS department immediately for
assistance with high-hazard disposal.[6]

Storage and Final Disposal

o Temporary Storage: Store the sealed hazardous waste container in a designated satellite
accumulation area, away from heat, sparks, and open flames.[5]

o Arrange for Pickup: Contact your institution's EHS department or licensed hazardous waste
disposal contractor to arrange for the pickup and final disposal of the waste.[6]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 2-
Hydroxytetrahydrofuran.
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Caption: Workflow for the safe disposal of 2-Hydroxytetrahydrofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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